N-(4-ethoxyphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H16N4O3S/c1-2-24-13-8-6-12(7-9-13)18-15(22)11-25-16-19-14-5-3-4-10-21(14)17(23)20-16/h3-10H,2,11H2,1H3,(H,18,22)
• InChI Key: NFXYCQDRNQARTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC(=O)N3C=CC=CC3=N2
• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the family of pyridotriazine derivatives and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

Research has been dedicated to the design, synthesis, and evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors. These compounds, including analogs of the triazine derivatives, show promise in attenuating the growth of human lymphoma B cells in vitro and in mouse models, highlighting their potential as therapeutic agents in cancer treatment (Shukla et al., 2012).

Antimicrobial Applications

Triazine derivatives have been synthesized and evaluated for their antimicrobial activities. Novel derivatives have shown good or moderate activities against a range of microorganisms, suggesting their potential as antimicrobial agents (Bektaş et al., 2010).

Anticancer Activity

The synthesis of 4-arylsulfonyl-1,3-oxazoles and their evaluation against cancer cell lines reveal some compounds exhibit high anticancer activity. Specifically, certain derivatives have shown cytostatic and antiproliferative effects against various cancer cell lines, offering a basis for further exploration as anticancer agents (Zyabrev et al., 2022).

Modification for Anticancer Effects

Studies on modifying the structure of triazolopyridine derivatives to enhance anticancer effects without increasing toxicity have been carried out. These modifications aim to retain antiproliferative activity while reducing toxicity, demonstrating the compounds' potential as effective anticancer agents with lower adverse effects (Wang et al., 2015).

Antibacterial and Antifungal Agents

The synthesis and evaluation of lamotrigine analogs as antibacterial agents have been explored, with some compounds showing interesting activity against various bacterial strains. This research opens avenues for developing new antibacterial and antifungal treatments based on triazine derivatives (Alharbi & Alshammari, 2019).